Cas no 1353224-61-9 (3-Hydroxy-2-3-methoxy-4-(pyrrolidin-1-yl)phenylbenzohchromen-4-one)

• Product Name: 3-Hydroxy-2-3-methoxy-4-(pyrrolidin-1-yl)phenylbenzohchromen-4-one
• CAS No: 1353224-61-9
• MF: C₂₄H₂₁NO₄
• MW: 387.427846670151
• CID: 3036479
• Update Time: 2025-07-09

3-Hydroxy-2-3-methoxy-4-(pyrrolidin-1-yl)phenylbenzohchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-[3-methoxy-4-(pyrrolidin-1-yl)phenyl]benzo[h]chromen-4-one
• 4H-Naphtho[1,2-b]pyran-4-one, 3-hydroxy-2-[3-methoxy-4-(1-pyrrolidinyl)phenyl]-
• 3-Hydroxy-2-3-methoxy-4-(pyrrolidin-1-yl)phenylbenzohchromen-4-one

• Inchi： 1S/C24H21NO4/c1-28-20-14-16(9-11-19(20)25-12-4-5-13-25)23-22(27)21(26)18-10-8-15-6-2-3-7-17(15)24(18)29-23/h2-3,6-11,14,27H,4-5,12-13H2,1H3
• InChI Key： ZJYFLTGQGIZYOU-UHFFFAOYSA-N
• SMILES： C12=C3C(C=CC=C3)=CC=C1C(=O)C(O)=C(C1=CC=C(N3CCCC3)C(OC)=C1)O2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols

Additional information on 3-Hydroxy-2-3-methoxy-4-(pyrrolidin-1-yl)phenylbenzohchromen-4-one

3-Hydroxy-2,3-Methoxy-4-(Pyrrolidin-1-yl)Phenylbenzochromen-4-one: A Comprehensive Overview

3-Hydroxy-2,3-Methoxy-4-(Pyrrolidin-1-yl)Phenylbenzochromen-4-one, also known by its CAS number 1353224619, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzochromenes, which are aromatic heterocyclic compounds with a fused benzene and chromene ring system. The presence of hydroxyl, methoxy, and pyrrolidine groups introduces unique functional properties that make this compound a subject of interest in both academic and industrial research.

The structure of 3-Hydroxy-2,3-Methoxy derivatives is often associated with antioxidant and anti-inflammatory activities. Recent studies have highlighted the potential of such compounds in mitigating oxidative stress, a condition linked to various chronic diseases such as cancer, diabetes, and neurodegenerative disorders. The methoxy group at the 2 and 3 positions enhances the compound's stability and bioavailability, making it a promising candidate for drug development.

The pyrrolidin moiety in the molecule contributes to its pharmacokinetic properties. Pyrrolidine rings are known for their ability to improve drug absorption and permeability across biological membranes. This feature is particularly advantageous in the design of orally administered drugs, where bioavailability is a critical factor. Moreover, the pyrrolidine group can act as a hydrogen bond donor or acceptor, enhancing the compound's interactions with target proteins.

In terms of synthesis, benzochromen-based compounds are typically derived from condensation reactions involving ketones and phenolic compounds. The synthesis of 3-Hydroxy-2,3-Methoxy derivatives often involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The application of this compound extends beyond pharmacology into materials science. The aromaticity and conjugated system of benzochromenes make them suitable for use in organic electronics. For instance, derivatives like 4-(Pyrrolidin-1-yl)phenylbenzochromen can be incorporated into organic light-emitting diodes (OLEDs) or photovoltaic materials due to their excellent electronic properties. Research in this area is ongoing, with studies focusing on optimizing the compound's electronic characteristics for specific applications.

From a therapeutic standpoint, the compound has shown potential in anticancer research. Preclinical studies indicate that 3-Hydroxy derivatives may inhibit key enzymes involved in cancer cell proliferation and metastasis. The hydroxyl group plays a crucial role in these interactions by facilitating redox reactions that disrupt cancer cell signaling pathways.

In conclusion, 3-Hydroxy-2,3-Methoxy-4-(Pyrrolidin-1-yl)Phenylbenzochromen-4-one represents a versatile compound with applications spanning multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in drug discovery, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in both academic and industrial settings.